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Compound of Interest

Compound Name: Perfluoroeicosane

Cat. No.: B048876 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available toxicological and

physicochemical information for Perfluoroeicosane (CAS No. 37589-57-4). It is critical to note

that there is a significant lack of specific toxicological studies for this substance. Much of the

understanding of its potential hazards is inferred from its structural similarity to other long-chain

per- and polyfluoroalkyl substances (PFAS). Therefore, this guide also discusses the general

toxicological properties of long-chain PFAS and the principles of read-across assessment,

which may be used to estimate the potential toxicity of data-poor substances like

Perfluoroeicosane. All information should be interpreted with caution, and this document

should not be considered a substitute for a formal risk assessment.

Physicochemical Properties of Perfluoroeicosane
A solid understanding of the physicochemical properties of a substance is fundamental to

assessing its potential toxicological and environmental fate. Perfluoroeicosane is a high-

molecular-weight, fully fluorinated organic compound.[1] Its key properties are summarized in

the table below.
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Property Value Reference

CAS Number 37589-57-4 [1]

Molecular Formula C₂₀F₄₂ [1][2]

Molecular Weight 1038.15 g/mol [1][2]

Appearance
White solid (powder, crystals,

or pieces)
[1]

Melting Point 164-166 °C [3]

Boiling Point 320 °C [3]

Density 1.764 g/cm³ [1]

Flash Point 320 °C [3]

Water Solubility Insoluble (predicted)

Synonyms
Dotetracontafluoroicosane,

Perfluoro-n-eicosane
[1]

The high melting and boiling points, along with its density, are indicative of a stable and

persistent molecule.[1][4] The carbon-fluorine bond is one of the strongest in organic chemistry,

contributing to the exceptional thermal and chemical stability of Perfluoroeicosane.[4]

Available Toxicological Data from Safety Data
Sheets
The primary source of direct, albeit limited, toxicological information for Perfluoroeicosane
comes from its Safety Data Sheet (SDS). The available data is summarized below.
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Endpoint
Hazard
Classification

Precautionary
Statements

Reference

Skin

Corrosion/Irritation
Causes skin irritation

P264, P280,

P302+P352,

P332+P317,

P362+P364

[5]

Serious Eye

Damage/Irritation

Causes serious eye

irritation

P264, P280,

P305+P351+P338,

P337+P317

[5]

Specific Target Organ

Toxicity (Single

Exposure)

May cause respiratory

irritation

P261, P271,

P304+P340, P319,

P403+P233, P405

[5]

Aquatic Toxicity No data available [5]

Persistence and

Degradability
No data available [5]

Bioaccumulative

Potential
No data available [5]

Experimental Protocols: Detailed experimental protocols for the determination of the above-

mentioned hazards for Perfluoroeicosane are not publicly available. Standardized OECD

(Organisation for Economic Co-operation and Development) guidelines are typically followed

for such classifications.

The Read-Across Approach for Data-Poor
Substances
Given the absence of empirical toxicological data for Perfluoroeicosane, a common approach

in chemical risk assessment is "read-across".[6][7] This method involves using data from

structurally and mechanistically similar substances (analogues) to predict the properties of the

target substance.[6][7][8]
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The fundamental assumption of read-across is that substances with similar structures will have

similar physicochemical properties, behave similarly in biological systems, and thus exhibit

similar toxic effects.[7] For Perfluoroeicosane, appropriate analogues would be other long-

chain perfluoroalkanes or other long-chain PFAS.

The following diagram illustrates a generalized workflow for a read-across assessment.
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Read-Across Workflow for Perfluoroeicosane

Problem Formulation:
Identify data gaps for

Perfluoroeicosane

Analogue Identification:
Search for structurally similar

long-chain PFAS with
available toxicity data

Define Scope

Data Extraction:
Gather physicochemical, toxicokinetic,

and toxicological data
from analogues

Collect Data

Analogue Evaluation:
Assess the similarity of analogues
to Perfluoroeicosane (structural,

metabolic, and mechanistic)

Evaluate Similarity

Data Gap Filling:
Predict toxicity of Perfluoroeicosane

based on analogue data

Predict Toxicity

Uncertainty Analysis:
Document all assumptions, justifications,

and uncertainties in the
read-across assessment

Assess Confidence

Click to download full resolution via product page

A generalized workflow for a read-across toxicological assessment.
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Potential Toxicological Profile of Perfluoroeicosane
Based on Long-Chain PFAS Analogues
While direct evidence is lacking, the toxicological properties of other long-chain PFAS can

provide insights into the potential hazards of Perfluoroeicosane. Generally, the toxicity of

PFAS is observed to increase with the length of the carbon chain.[9][10] Long-chain PFAS are

known to be persistent in the environment and to bioaccumulate in living organisms.[9]

Potential Health Effects Associated with Long-Chain PFAS:

Hepatotoxicity: Liver enlargement is a common finding in animal studies with long-chain

PFAS.

Developmental Toxicity: Adverse effects on fetal development have been observed in animal

studies.

Immunotoxicity: Some long-chain PFAS have been shown to suppress the immune system.

Endocrine Disruption: Interference with hormone systems, particularly thyroid hormones, has

been reported.

Carcinogenicity: Some long-chain PFAS are considered potentially carcinogenic.

Potential Mechanisms of Toxicity for Long-Chain PFAS:

The mechanisms of PFAS toxicity are complex and not fully elucidated but are thought to

involve:

Mitochondrial Toxicity: Longer-chain perfluorinated carboxylic acids (PFCAs) have been

shown to induce mitochondrial dysfunction, with toxicity increasing with chain length.[10]

Oxidative Stress: The generation of reactive oxygen species has been implicated in the

toxicity of some PFAS.

Endocrine Disruption: PFAS can interfere with the synthesis, transport, and metabolism of

hormones.
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It is important to reiterate that these effects and mechanisms are described for other long-chain

PFAS and have not been specifically demonstrated for Perfluoroeicosane.

Future Research and Data Needs
The significant data gaps for Perfluoroeicosane highlight a clear need for further research. To

adequately assess its potential risk to human health and the environment, the following studies

are essential:

In vitro toxicological screening: To assess cytotoxicity, genotoxicity, and potential for

endocrine disruption.

In vivo studies: To determine acute and chronic toxicity, including the identification of target

organs and the establishment of NOAELs and LOAELs.

Toxicokinetic studies: To understand the absorption, distribution, metabolism, and excretion

of Perfluoroeicosane.

Environmental fate and transport studies: To determine its persistence, bioaccumulation

potential, and mobility in various environmental compartments.

Without such data, any assessment of the toxicological profile of Perfluoroeicosane remains

speculative and reliant on read-across from other compounds, with inherent uncertainties.

Professionals in research, drug development, and regulatory affairs should be aware of these

data limitations when handling or considering the use of Perfluoroeicosane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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